4-{4-[(4-chlorophenyl)sulfonyl]-2-isobutyl-1,3-oxazol-5-yl}morpholine

• IUPAC Name: 4-[4-(4-chlorophenyl)sulfonyl-2-(2-methylpropyl)-1,3-oxazol-5-yl]morpholine
• InChI: InChI=1S/C17H21ClN2O4S/c1-12(2)11-15-19-16(17(24-15)20-7-9-23-10-8-20)25(21,22)14-5-3-13(18)4-6-14/h3-6,12H,7-11H2,1-2H3
• InChI Key: NAINPQPZTTYFPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC(=C(O1)N2CCOCC2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H21ClN2O4S
• Molecular Weight: 384.9 g/mol

Description

• 4-{4-[(4-chlorophenyl)sulfonyl]-2-isobutyl-1,3-oxazol-5-yl}morpholine belongs to a class of compounds known for their complex molecular structures and potential for various applications. Similar compounds have been studied for their pharmacological properties and chemical characteristics.

Synthesis Analysis

• The synthesis of similar compounds often involves multiple steps, including reactions like amidation and the use of specific reagents such as chlorosulfonic acid and ammonia gas. For instance, Hayun et al. (2012) described the synthesis of a related compound using chlorosulfonic acid and amidation (Hayun, Hanafi, Yanuar, & Hudiyono, 2012).

Molecular Structure Analysis

• Molecular structure characterization typically involves various spectroscopic techniques. In a study by Mamatha S.V et al. (2019), NMR, IR, and Mass spectral studies were employed for structural confirmation (Mamatha S.V, Bhat, Sagar B K, & Meenakshi S.K., 2019).

Chemical Reactions and Properties

• The reactivity of such compounds often involves interactions with other chemical entities. For example, Chumachenko et al. (2015) explored the reaction of a morpholino-1,3-oxazole-4-carbonitrile with hydrazine hydrate, leading to different reaction products depending on the substituents (Chumachenko, Shablykin, & Brovarets, 2015).

Physical Properties Analysis

• Physical properties such as solubility and crystallinity are crucial for understanding these compounds. The solubility in various solvents and crystalline nature can be studied using methods like X-ray diffraction, as demonstrated by Mamatha S.V et al. (2019) (Mamatha S.V, Bhat, Sagar B K, & Meenakshi S.K., 2019).

Chemical Properties Analysis

• Chemical properties include reactivity with other compounds, stability, and potential biological activities. Studies like those conducted by D. N. Rao et al. (2014) can provide insights into these aspects through characterization and pharmacological studies (Rao, Prasad, Spoorthy, Rao, & Ravindranath, 2014).

Scientific Research Applications

Catalytic Reactivity and Synthesis

Research on oxorhenium(V) complexes with phenolate-oxazoline ligands has shown significant influence on the O-atom-transfer reactivity, highlighting the role of isomeric forms in catalytic activities. This study provides insights into the synthetic and catalytic applications of oxazoline derivatives in the context of metal complex catalysis, which may relate to the synthesis and reactivity of the specified compound (J. Schachner et al., 2014).

Antimicrobial Activity

Research has demonstrated the antimicrobial properties of compounds containing morpholine and sulfonyl groups against multidrug-resistant strains, indicating potential applications in combating antibiotic resistance. This suggests that derivatives like the specified compound could have applications in developing new antimicrobial agents (M. A. Oliveira et al., 2015).

Pharmacological Studies

Synthesis and pharmacological studies of sulfur-containing 1,2,4-triazole derivatives, including those with morpholine groups, have shown good antibacterial and antifungal activities. These findings indicate potential pharmacological applications of related compounds in drug discovery and development (D. N. Rao et al., 2014).

Acaricidal and Insecticidal Activity

A series of oxazolines containing sulfone/sulfoxide groups have been designed and tested for their acaricidal and insecticidal activities, demonstrating the utility of such compounds in the development of environmentally friendly pesticides (Xiuling Yu et al., 2016).

Synthesis and Characterization

Studies on the synthesis and characterization of new heterocyclic compounds, including those involving morpholine and oxazoline structures, have shown their potential in creating materials with unique properties, suggesting applications in materials science and engineering (S. Mallakpour et al., 2001).

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. As with any chemical, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

The potential applications and future directions for this compound would likely depend on its specific properties and activities. For example, if it exhibits biological activity, it could potentially be developed into a pharmaceutical drug.